Cas no 816-41-1 (1,2,3-Propanetriol,sodium salt (1:1))

• Product name: 1,2,3-Propanetriol,sodium salt (1:1)
• CAS No: 816-41-1
• MF: C₃H₅O₃-₃^.₃[Na+]
• MW: 158.0394
• CID: 728912
• PubChem ID: 44151455

1,2,3-Propanetriol,sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetriol,sodium salt (1:1)
• sodium dihydrogen propane-1,2,3-triolate
• trisodium,propane-1,2,3-triolate
• 816-41-1
• EINECS 212-432-9
• TRISODIUM PROPANE-1,2,3-TRIS(OLATE)
• DTXSID301002076

• Inchi： InChI=1S/C3H5O3.3Na/c4-1-3(6)2-5;;;/h3H,1-2H2;;;/q-3;3*+1
• InChI Key： CSQXKYRVBLHGKA-UHFFFAOYSA-N
• SMILES： C(C(C[O-])[O-])[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 157.99317686g/mol
• Monoisotopic Mass: 157.99317686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 25.2
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.2Ų